1-(4-Chlorophenyl)-4-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one

• IUPAC Name: 1-(4-chlorophenyl)-4-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• InChI: InChI=1S/C19H13ClF3N3O2/c20-14-4-6-15(7-5-14)26-10-12(9-16(26)27)18-24-17(25-28-18)11-2-1-3-13(8-11)19(21,22)23/h1-8,12H,9-10H2
• InChI Key: OCRMRKWRYPANIL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C19H13ClF3N3O2
• Molecular Weight: 407.8 g/mol

Description

1-(4-Chlorophenyl)-4-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C19H13ClF3N3O2 and its molecular weight is 407.78. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Chlorophenyl)-4-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Chlorophenyl)-4-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

Research has identified compounds with structural similarities to 1-(4-Chlorophenyl)-4-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one as potential anticancer agents. For example, 5-(3-chlorothiophen-2-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole has been found to induce apoptosis in breast and colorectal cancer cell lines through caspase- and cell-based assays. It acts by arresting cells in the G(1) phase, leading to apoptosis. This compound's activity has been linked to the molecular target TIP47, a protein associated with the insulin-like growth factor II receptor, highlighting the potential for related structures in cancer therapy (Zhang et al., 2005).

Antibacterial and Anti-inflammatory Properties

Novel pyrazoline derivatives related to 1-(4-Chlorophenyl)-4-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one have been synthesized and shown significant antibacterial and anti-inflammatory activities. This includes enhanced yields via microwave irradiation methods, demonstrating the compound's versatility and potential for pharmaceutical applications in treating inflammation and bacterial infections (Ravula et al., 2016).

Molecular Docking and Antimicrobial Activity

A study on the molecular structure, spectroscopic analysis, and molecular docking of a compound closely related to 1-(4-Chlorophenyl)-4-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one revealed its potential antimicrobial properties. The investigation included Density Functional Theory (DFT) analysis, Molecular Electrostatic Potential (MEP) mapping, and natural bond orbital (NBO) analysis. The results suggest the compound's promising role as a molecular template for anti-inflammatory activity, further supported by its antibacterial and antifungal effects (Sivakumar et al., 2021).